Cas no 62412-30-0 (Cycloheptene, 1,2-bis(4-methylphenyl)-)

Cycloheptene, 1,2-bis(4-methylphenyl)- structure
62412-30-0 structure
Product Name:Cycloheptene, 1,2-bis(4-methylphenyl)-
CAS No:62412-30-0
MF:C21H24
MW:276.415266036987
CID:445643
PubChem ID:12324010
Update Time:2025-04-19

Cycloheptene, 1,2-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Cycloheptene, 1,2-bis(4-methylphenyl)-
    • 1,2-bis(4-methylphenyl)cycloheptene
    • 62412-30-0
    • 1,2-Bis(4-methylphenyl)cyclohept-1-ene
    • DTXSID40489113
    • Inchi: 1S/C21H24/c1-16-8-12-18(13-9-16)20-6-4-3-5-7-21(20)19-14-10-17(2)11-15-19/h8-15H,3-7H2,1-2H3
    • InChI Key: IMIIBHMAQQEIFD-UHFFFAOYSA-N
    • SMILES: C1CCC(C2C=CC(C)=CC=2)=C(C2C=CC(C)=CC=2)CC1

Computed Properties

  • Exact Mass: 276.18792
  • Monoisotopic Mass: 276.187800766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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